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Compound of Interest

Compound Name: Schleicheol 2

Cat. No.: B15595140

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and preliminary biological
evaluation of Schleicheol 2, a natural product isolated from the teak forest medicinal tree
Schleichera oleosa, is presented here for researchers, scientists, and drug development
professionals. This document provides a structured overview of the compound's origins, its
initial characterization, and early insights into its potential as a cytotoxic agent.

Discovery and Nomenclature

Schleicheol 2 was first reported in the year 2000 by a team of researchers led by G. R. Pettit
at the Cancer Research Institute, Arizona State University. The discovery was the result of a
bioassay-guided fractionation of an extract from the bark and stem of Schleichera oleosa, a
plant with a history of use in traditional medicine. The isolation process was directed by the
extract's cytotoxic activity against the P-388 lymphocytic leukemia cell line.

The compound was named Schleicheol 2, following the isolation of a related sterol,
Schleicheol 1, from the same plant source. Chemically, Schleicheol 2 is identified as 7-
methoxystigmast-5-en-3-ol.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Schleicheol 2 is provided in the
table below.
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Property Value Source

Molecular Formula C30H5202 PubChem

(3S,7R,8S,9S5,10R,13R,14S,17
R)-17-[(2R,5R)-5-ethyl-6-
methylheptan-2-yl]-7-methoxy-

IUPAC Name 10,13-dimethyl- PubChem
2,3,4,7,8,9,11,12,14,15,16,17-
dodecahydro-1H-

cyclopentala]phenanthren-3-ol

Molecular Weight 444.7 g/mol PubChem

CAS Number 256445-66-6 PubChem

Experimental Protocols

The isolation and structural elucidation of Schleicheol 2 involved a series of chromatographic
and spectroscopic techniques as detailed in the seminal publication by Pettit et al. (2000).

Isolation Protocol

The isolation of Schleicheol 2 was achieved through a multi-step process involving solvent
extraction and column chromatography.
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Isolation workflow for Schleicheol 2.

o Extraction: The dried and ground bark and stem of Schleichera oleosa were extracted with a

1:1 mixture of methanol and dichloromethane.

o Solvent Partitioning: The crude extract was subjected to a series of solvent-solvent partitions

to separate compounds based on their polarity.
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» Chromatography: The resulting fractions were further purified using column chromatography,
initially with Sephadex LH-20 and followed by silica gel chromatography, employing a
gradient of solvents to elute the compounds.

» Final Purification: Schleicheol 2 was obtained in its pure form through final purification
steps, likely involving high-performance liquid chromatography (HPLC).

Structure Elucidation

The chemical structure of Schleicheol 2 was determined using a combination of spectroscopic
methods, including:

e Nuclear Magnetic Resonance (NMR): 1D (*H and *3C) and 2D (COSY, HMQC, HMBC) NMR
spectroscopy were instrumental in determining the connectivity of atoms and the overall
carbon-hydrogen framework.

e Mass Spectrometry (MS): High-resolution mass spectrometry was used to confirm the
molecular formula of the compound.

Biological Activity

The initial investigation into the biological activity of Schleicheol 2 was driven by the cytotoxic
properties of the crude extract from which it was isolated.

In Vitro Cytotoxicity

In the primary screening that led to its discovery, the fraction containing Schleicheol 2
demonstrated activity against the murine P-388 lymphocytic leukemia cell line. Subsequent
studies by Pettit and colleagues revealed that Schleicheol 2, along with Schleicheol 1,
exhibited marginal cytotoxic activity against a panel of human tumor cell lines.

Cell Line Cancer Type Activity
P-388 Murine Lymphocytic Leukemia  Active (in guiding isolation)
] Colon, Lung, Ovary, Pancreas, )
Various Marginal
Prostate
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Specific IC50 values for Schleicheol 2 against these human tumor cell lines were not explicitly
detailed in the initial publication.

Signaling Pathways

To date, there is a lack of specific research elucidating the signaling pathways through which
Schleicheol 2 may exert its biological effects. The initial discovery focused on the isolation and
structural characterization of the compound, with preliminary data on its cytotoxic activity.
Further investigation is required to determine its mechanism of action at the molecular level.

The logical relationship for future investigation into the mechanism of action is outlined below.

Click to download full resolution via product page

Hypothesized mechanism of action for Schleicheol 2.

Conclusion
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Schleicheol 2, a sterol isolated from Schleichera oleosa, represents a natural product with
initial indications of cytotoxic potential. This technical guide summarizes its discovery, the
methodologies employed for its isolation and characterization, and the preliminary findings on
its biological activity. While the initial cytotoxic data are modest, the unique structure of
Schleicheol 2 warrants further investigation to explore its full therapeutic potential and to
elucidate its mechanism of action and the signaling pathways it may modulate. This
foundational knowledge provides a basis for future research in the fields of natural product
chemistry and oncology drug development.

 To cite this document: BenchChem. [Unveiling Schleicheol 2: A Technical Guide to its
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595140#schleicheol-2-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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